Cas no 1448057-19-9 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448057-19-9
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6400536
• PubChem ID: 71806386
• Update Time: 2025-06-08

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-(2-CYCLOPROPYL-2-HYDROXY-2-PHENYLETHYL)-1,3,5-TRIMETHYLPYRAZOLE-4-SULFONAMIDE
• F6436-0871
• 1448057-19-9
• AKOS024559130

• Inchi： 1S/C17H23N3O3S/c1-12-16(13(2)20(3)19-12)24(22,23)18-11-17(21,15-9-10-15)14-7-5-4-6-8-14/h4-8,15,18,21H,9-11H2,1-3H3
• InChI Key： YXSYSTQVJDNFJZ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C1C=CC=CC=1)(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.6Ų

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide: A Comprehensive Overview

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448057-19-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is composed of a pyrazole core substituted with a sulfonamide group and a cyclopropyl-hydroxy-phenylethyl moiety. The pyrazole ring is a well-known heterocyclic system that exhibits a wide range of biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The presence of the sulfonamide group further enhances the compound's pharmacological profile by conferring additional functional properties.

Recent studies have highlighted the potential of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide in the treatment of various diseases. One notable area of research is its anti-inflammatory activity. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has shown promising antitumor activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results indicate that it may have potential as an anticancer agent in future clinical trials.

The pharmacokinetic properties of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters in animal models. This suggests that it could be developed into an orally administered therapeutic agent for various conditions.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicological studies have indicated that N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is well-tolerated at therapeutic doses in preclinical models. However, further extensive safety evaluations are necessary to ensure its safety for human use.

The synthesis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the formation of the pyrazole core followed by functional group modifications. These synthetic methods provide a robust foundation for large-scale production and further pharmaceutical development.

In conclusion, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448057-19-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents in the fields of medicine and pharmaceutical science.